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Compound of Interest

Compound Name: Tcs 5861528

CAS No.: 332117-28-9

Cat. No.: B1682950 Get Quote

Executive Summary
TCS 5861528 is a potent, reversible, and selective antagonist of the Transient Receptor

Potential Ankyrin 1 (TRPA1) channel. It is widely utilized in pain research to differentiate

TRPA1-mediated nociception from other sensory pathways.

This guide provides a technical analysis of its cross-reactivity profile, specifically benchmarking

it against TRPV1 and TRPM8.[1] Experimental data confirms that TCS 5861528 exhibits >100

µM selectivity against TRPV1, making it a superior tool for isolating TRPA1 function in complex

sensory neuron populations (e.g., Dorsal Root Ganglion neurons) where multiple TRP channels

are co-expressed.

Compound Profile & Mechanism of Action
TCS 5861528 functions by blocking the pore or modifying the gating mechanism of the TRPA1

channel, preventing calcium influx in response to electrophilic agonists (e.g., AITC) and

endogenous inflammatory mediators (e.g., 4-HNE).
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Feature Specification

Chemical Name

2-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-

purin-7-yl)-N-[4-(1-

methylpropyl)phenyl]acetamide

CAS Number 332117-28-9

Primary Target TRPA1 (Human, Rat, Mouse)

Mechanism Reversible Antagonism

Solubility DMSO (100 mM), Ethanol (Low)

Mechanistic Pathway Diagram
The following diagram illustrates the specific blockade of TRPA1 by TCS 5861528 downstream

of inflammatory signaling, preventing nociceptive transmission.
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Figure 1: Mechanism of action showing TCS 5861528 preventing the transition of TRPA1 to the

open state.

Cross-Reactivity Analysis
The utility of TCS 5861528 lies in its selectivity window. In sensory biology, distinguishing

between TRPA1 (mechanical/chemical nociception) and TRPV1 (thermal nociception) is critical

because these channels often co-localize in C-fiber nociceptors.

Comparative Selectivity Data
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Target Channel Agonist Used
TCS 5861528
Activity (IC50)

Selectivity Ratio
(vs TRPA1)

TRPA1
AITC (Allyl

isothiocyanate)
14.3 µM 1x (Reference)

TRPA1
4-HNE (4-

Hydroxynonenal)
18.7 µM ~1.3x

TRPV1 Capsaicin
No Inhibition (>100

µM)
> 7-fold

TRPM8 Menthol
No Significant

Inhibition Reported
High Selectivity

Analysis of Off-Target Effects[3][4]
TRPV1 (Vanilloid Receptor 1):

Finding: TCS 5861528 shows no antagonism of TRPV1-mediated calcium influx at

concentrations up to 100 µM.

Implication: Researchers can use TCS 5861528 at 30-50 µM to fully block TRPA1 without

dampening TRPV1 responses in the same neuron. This is superior to non-specific

blockers like Ruthenium Red.

TRPM8 (Melastatin 8):

Finding: While specific IC50 values are rarely cited due to lack of affinity, the compound is

classified as selective against the "thermo-TRP" family.

Implication: Suitable for experiments involving cold allodynia where TRPM8 and TRPA1

contributions need to be dissected.

Selectivity Screening Workflow
This diagram visualizes the screening logic used to validate the compound's specificity.
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Target Engagement Off-Target Profiling
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Figure 2: Screening workflow demonstrating the lack of cross-reactivity with TRPV1 and

TRPM8.

Experimental Protocols for Validation
To independently verify the cross-reactivity of TCS 5861528 in your laboratory, follow these

standardized protocols.

Protocol A: Calcium Influx Assay (Fluorescence-Based)
Objective: Quantify IC50 against TRPA1 and verify lack of inhibition on TRPV1.

Cell Preparation:

Use HEK293 cells stably expressing hTRPA1 or hTRPV1.[2]

Seed at 20,000 cells/well in a black-walled 96-well plate. Incubate overnight.

Dye Loading:
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Remove media and wash with HBSS (with Ca2+/Mg2+).

Load cells with Fluo-4 AM (4 µM) + Pluronic F-127 (0.04%) for 45 minutes at 37°C.

Wash 3x with HBSS to remove extracellular dye.

Compound Pre-incubation:

Add TCS 5861528 (0.1 µM – 100 µM) to the wells.

Incubate for 15 minutes to allow equilibrium binding.

Control: Use HC-030031 (positive control) and Vehicle (DMSO < 0.1%).

Agonist Stimulation:

For TRPA1: Inject AITC (final conc. 50 µM).

For TRPV1: Inject Capsaicin (final conc. 100 nM).

Data Acquisition:

Measure fluorescence (Ex 490nm / Em 525nm) every 1 second for 120 seconds.

Calculate

.

Protocol B: Whole-Cell Patch Clamp
Objective: Confirm electrophysiological block of channel currents.

Setup:

Rig: Standard patch-clamp rig with Axopatch 200B or similar.

Pipette Solution: 140 mM CsCl, 10 mM EGTA, 10 mM HEPES (pH 7.2).
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Bath Solution: Standard Tyrode’s solution (Ca2+ free for initial seal, 2 mM Ca2+ for

recording).

Recording:

Establish GΩ seal and break-in (Whole-cell mode).

Hold membrane potential at -60 mV.

Application:

Perfuse Agonist (AITC 100 µM) to elicit inward current.

Once current stabilizes, co-apply Agonist + TCS 5861528 (30 µM).

Success Criteria: >50% reduction in current amplitude for TRPA1; <5% reduction for

TRPV1 (Capsaicin induced).

References
Wei, H., et al. (2009).Attenuation of mechanical hypersensitivity by an antagonist of the

TRPA1 ion channel in diabetic animals.[3] Anesthesiology, 111(1), 147-154.[3]

Wei, H., et al. (2010).Roles of cutaneous versus spinal TRPA1 channels in mechanical

hypersensitivity in the diabetic or mustard oil-treated non-diabetic rat.[3] Neuropharmacology,

58(3), 578-584.[3]

Tocris Bioscience.TCS 5861528 Product Datasheet & Biological Activity.

MedChemExpress.Chembridge-5861528 (TCS 5861528) Technical Data.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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